![molecular formula C8H8ClNO2 B3279433 3-Chloro-2-methoxybenzamide CAS No. 692754-97-5](/img/structure/B3279433.png)
3-Chloro-2-methoxybenzamide
Overview
Description
3-Chloro-2-methoxybenzamide is a chemical compound used for research and development . It is not intended for medicinal, household, or other uses .
Synthesis Analysis
The synthesis of benzamide compounds, which includes this compound, often starts from benzoic acid or its derivatives and amine derivatives . The products are purified and analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods . Another synthesis method involves the reaction of 3-chloro-4-methylaniline and 2-(3-nitrophenyl)-4H-benzo[1,3]oxazin-4-one in acetic acid as a solvent .Molecular Structure Analysis
The molecular formula of this compound is C8H8ClNO2 . Its molecular weight is 185.61 . For a detailed 3D structure, you may refer to molecular visualization tools like MolView .Scientific Research Applications
Inhibition of Cell Division in Bacteria
3-Chloro-2-methoxybenzamide, also known as 3-Methoxybenzamide (3-MBA), is known for its inhibitory effects on the bacterial cell division protein FtsZ. This inhibition leads to the filamentation and lysis of cells in bacteria such as Bacillus subtilis. The drug primarily targets the cell division system, which is crucial for both vegetative growth and sporulation in bacteria (Ohashi et al., 1999).
Development of Antibacterial Agents
3-MBA has been the subject of research for developing potent antibacterial agents. Studies have explored the structure-activity relationships of its analogues, leading to the identification of compounds with potent antistaphylococcal properties and improved pharmaceutical characteristics (Haydon et al., 2010).
Inhibition of Poly(ADP-ribose) Synthetase
3-MBA is identified as a competitive inhibitor of poly(ADP-ribose) synthetase, a nuclear enzyme. It has been found that various benzamides substituted in the 3-position, including 3-MBA, are highly inhibitory, which can be used to control certain cellular processes (Purnell & Whish, 1980).
Impact on Intrachromosomal Homologous Recombination
In mammalian cells, 3-MBA, as a competitive inhibitor of poly(ADP-ribose) polymerase, has been shown to increase intrachromosomal homologous recombination. This finding has implications for understanding the mechanisms of DNA repair and recombination in mammalian cells (Waldman & Waldman, 1991).
Research in Medicinal Chemistry
3-MBA has been the focus of various studies in medicinal chemistry, particularly for its potential as a part of various pharmaceutical compounds. It's been used in the synthesis and evaluation of compounds targeting specific receptors like serotonin-3 receptors (Kuroita et al., 1996).
Pharmaceutical Properties and Drug Development
The compound has been involved in research for improving drug-like properties and developing new pharmaceuticals with potential therapeutic applications. This includes research into the physicochemical properties like molar refractivity and polarizability of related compounds (Sawale et al., 2016).
Safety and Hazards
properties
IUPAC Name |
3-chloro-2-methoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JESNSNMMTLYFGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1Cl)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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